Cas no 1448135-88-3 (2-[1-[3-(trifluoromethyl)phenyl]sulfonylpiperidin-4-yl]oxypyrazine)

• Product Name: 2-[1-[3-(trifluoromethyl)phenyl]sulfonylpiperidin-4-yl]oxypyrazine
• CAS No: 1448135-88-3
• MF: C₁₆H₁₆F₃N₃O₃S
• MW: 387.376752853394
• CID: 5406504
• Update Time: 2025-05-19

2-[1-[3-(trifluoromethyl)phenyl]sulfonylpiperidin-4-yl]oxypyrazine Chemical and Physical Properties

Names and Identifiers

• 2-[1-[3-(trifluoromethyl)phenyl]sulfonylpiperidin-4-yl]oxypyrazine

• Inchi： 1S/C16H16F3N3O3S/c17-16(18,19)12-2-1-3-14(10-12)26(23,24)22-8-4-13(5-9-22)25-15-11-20-6-7-21-15/h1-3,6-7,10-11,13H,4-5,8-9H2
• InChI Key： RIKCMOAEBXPYKO-UHFFFAOYSA-N
• SMILES： C1(OC2CCN(S(C3=CC=CC(C(F)(F)F)=C3)(=O)=O)CC2)=NC=CN=C1

Additional information on 2-[1-[3-(trifluoromethyl)phenyl]sulfonylpiperidin-4-yl]oxypyrazine

Introduction to 2-[1-[3-(trifluoromethyl)phenyl]sulfonylpiperidin-4-yl]oxypyrazine (CAS No. 1448135-88-3)

2-[1-[3-(trifluoromethyl)phenyl]sulfonylpiperidin-4-yl]oxypyrazine (CAS No. 1448135-88-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the class of sulfonyl-piperidine derivatives, which are well-known for their broad spectrum of pharmacological properties. The presence of a trifluoromethyl group in the aromatic ring and the combination of a piperidine scaffold with an oxypyrazine moiety contribute to its distinctive chemical and biological profile.

The molecular structure of 2-[1-[3-(trifluoromethyl)phenyl]sulfonylpiperidin-4-yl]oxypyrazine consists of several key functional groups that are critical for its interactions with biological targets. The sulfonyl group, attached to a piperidine ring, is a common pharmacophore in drug design, known for its ability to modulate enzyme activity and receptor binding. The trifluoromethyl group enhances lipophilicity and metabolic stability, which are crucial factors in drug development. Additionally, the oxypyrazine moiety introduces further complexity, potentially influencing both the solubility and bioavailability of the compound.

In recent years, there has been growing interest in exploring the therapeutic potential of sulfonyl-piperidine derivatives. These compounds have shown promise in various preclinical studies as inhibitors of kinases, proteases, and other enzymes involved in critical signaling pathways. For instance, derivatives with similar structural motifs have been investigated for their role in cancer therapy, where they exhibit inhibitory effects on tyrosine kinases and other targets implicated in tumor growth and progression. The compound 2-[1-[3-(trifluoromethyl)phenyl]sulfonylpiperidin-4-yl]oxypyrazine is being explored as a potential lead molecule in this context, with early studies suggesting its efficacy in modulating key enzymes associated with oncogenic pathways.

The synthesis of 2-[1-[3-(trifluoromethyl)phenyl]sulfonylpiperidin-4-yl]oxypyrazine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the trifluoromethyl group is particularly challenging due to its sensitivity to nucleophilic attack and the need for specialized reagents and catalysts. Advanced synthetic methodologies, such as cross-coupling reactions and transition-metal catalysis, are often employed to construct the complex framework of this compound efficiently. These synthetic strategies not only highlight the synthetic prowess required but also underscore the importance of innovation in chemical synthesis for developing novel pharmaceutical entities.

From a medicinal chemistry perspective, the structural features of 2-[1-[3-(trifluoromethyl)phenyl]sulfonylpiperidin-4-yl]oxypyrazine make it an attractive candidate for further optimization. Computational modeling techniques, such as molecular docking and quantum mechanical calculations, are being utilized to understand its binding interactions with biological targets at an atomic level. These studies aim to identify key residues responsible for binding affinity and selectivity, which can guide structure-based drug design efforts. By leveraging computational tools alongside experimental data, researchers can accelerate the discovery process and develop more potent and selective analogs.

The pharmacokinetic properties of 2-[1-[3-(trifluoromethyl)phenyl]sulfonylpiperidin-4-yl]oxypyrazine are also under investigation to assess its suitability for clinical translation. Parameters such as solubility, permeability, metabolic stability, and excretion routes are critical determinants of drug efficacy and safety. Preclinical studies often involve formulation development to enhance bioavailability and reduce off-target effects. For instance, prodrugs or solvent-based formulations may be explored to improve solubility or target-specific delivery systems.

Recent advancements in analytical chemistry have enabled more precise characterization of this compound. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm molecular structure and purity. These analytical methods are essential for ensuring consistency across different batches during pharmaceutical production.

The potential applications of 2-[1-[3-(trifluoromethyl)phenyl]sulfonylpiperidin-4-yl]oxypyrazine extend beyond oncology into other therapeutic areas such as neurology and inflammation research. Sulfonyl-piperidine derivatives have been reported to interact with neurotransmitter receptors and inflammatory mediators, suggesting their utility in treating neurological disorders or modulating immune responses. Further exploration into these mechanisms could uncover novel therapeutic avenues where this compound may play a significant role.

In conclusion,2-[1-[3-(trifluoromethyl)phenyl]sulfonylpiperidin-4-yl]oxypyrazine (CAS No. 1448135-88-3) represents a promising lead compound with multifaceted applications in pharmaceutical research. Its unique structural composition, coupled with preliminary evidence of biological activity, positions it as a valuable asset in ongoing drug discovery efforts. As research progresses, continued investigation into its mechanism of action, pharmacokinetic profile, and potential therapeutic applications will further solidify its role in addressing unmet medical needs.